1-Bromo-3-benzyloxy-4,5-difluorobenzene

• IUPAC Name: 5-bromo-1,2-difluoro-3-phenylmethoxybenzene
• InChI: InChI=1S/C13H9BrF2O/c14-10-6-11(15)13(16)12(7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: WCFYSBZEQRGHMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=CC(=C2)Br)F)F
• Molecular Formula: C13H9BrF2O
• Molecular Weight: 299.11 g/mol

Description

“1-Bromo-3-benzyloxy-4,5-difluorobenzene” is an organic compound with the molecular formula C13H9BrF2O and a molecular weight of 299.11. The IUPAC name for this compound is 1-(benzyloxy)-5-bromo-2,3-difluorobenzene.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H9BrF2O/c14-10-6-11(15)13(16)12(7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Scientific Research Applications

Synthesis of Derivatives

1-Bromo-3-benzyloxy-4,5-difluorobenzene is valuable for synthesizing various derivatives. Its role in efficient methodologies for accessing synthetically valuable dibromobenzenes, which serve as precursors for organic transformations, emphasizes its importance. Such derivatives are instrumental in reactions based on intermediate formation of benzynes, showcasing the chemical's versatility in synthesis applications (Diemer, Leroux, & Colobert, 2011).

Domino Processes

The compound's utility extends to domino processes, where it contributes to the formation of 2,3-disubstituted benzofurans. Such transformations involve an intermolecular C-C bond formation followed by intramolecular C-O bond formation, demonstrating its role in complex molecular scaffolding (Lu, Wang, Zhang, & Ma, 2007).

Microreactor-Based Syntheses

In microreactor-based syntheses, the compound is part of a three-component coupling process. This innovative approach relies on flash chemistry to generate and react functionalized aryllithiums with electrophiles, illustrating modern techniques in chemical synthesis where the compound aids in the precise optimization of reaction conditions (Nagaki, Ichinari, & Yoshida, 2014).

Organometallic Reactions

Its involvement in organometallic reactions showcases the control over regiospecificity of functionalization reactions. The compound serves as a substrate for innovative organometallic recipes, facilitating diverse functionalization of benzene derivatives and illustrating its critical role in the strategic manipulation of chemical structures for desired outcomes (Heiss & Schlosser, 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, and the signal word is "Warning". The specific hazard and precautionary statements are not available in the search results. For detailed safety information, one should refer to the compound’s Material Safety Data Sheet (MSDS).

Synthesis routes and methods

Procedure details

A solution of DMF (100 mL), 5-bromo-2,3-difluorophenol (10 g, 47.85 mol), and K2CO3 (7.27 g, 52.63 mol) and benzyl bromide (9 g, 52.63 mol) were combined at 0° C. under N2. The solution was allowed to warm to rt and stirred overnight. H2O, Et3N (2 eq) and EtOAc (5000 mL) were added and the organic layer separated. The aqueous layer was washed with EtOAc (2×) and the combined organic fractions were washed with 1M HCl (2×), sat. aq. NaHCO3 (2×), dried, and concentrated. The crude product was purified by Biotage (gradient 100% hexanes-60% EtOAc/hexanes) to afford 10.08 g of product as an oil.